Cas no 1137951-08-6 (3-epi-Dihydroscandenolide)

• Product Name: 3-epi-Dihydroscandenolide
• CAS No: 1137951-08-6
• MF: C₁₇H₂₀O₇
• MW: 336.336505889893
• CID: 4671406
• PubChem ID: 45267061
• Update Time: 2025-10-29

3-epi-Dihydroscandenolide Chemical and Physical Properties

Names and Identifiers

• 3-epi-Dihydroscandenolide
• CHEMBL559846
• 1137951-08-6
• F94155
• AKOS040762625

• Inchi： InChI=1S/C17H20O7/c1-7-14-11-4-9(16(20)22-11)10(21-8(2)18)5-13-17(3,24-13)6-12(14)23-15(7)19/h4,7,10-14H,5-6H2,1-3H3
• InChI Key： ALQWQVLQHXAWBI-UHFFFAOYSA-N
• SMILES： CC1C2C(CC3(C)OC3CC(OC(C)=O)C3=CC2OC3=O)OC1=O |t:16|

Computed Properties

• Exact Mass: 336.12090297g/mol
• Monoisotopic Mass: 336.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.4Ų

3-epi-Dihydroscandenolide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 3-epi-Dihydroscandenolide

3-Epi-Dihydroscandenolide: A Comprehensive Overview

3-Epi-Dihydroscandenolide (CAS No. 1137951-08-6) is a bioactive compound that has garnered significant attention in the fields of natural product chemistry and pharmacology. This compound, belonging to the class of sesquiterpenoids, is derived from the plant species *Scandentia rubra*, commonly known as the red climbing plant. The sesquiterpenoid structure of 3-epi-dihydroscandenolide is characterized by a complex carbon skeleton, which contributes to its unique biological activities and potential therapeutic applications.

Recent studies have highlighted the antioxidant properties of 3-epi-dihydroscandenolide, making it a promising candidate for use in functional foods and cosmetics. Researchers have demonstrated that this compound exhibits significant radical scavenging activity, particularly against the highly reactive hydroxyl radical. This property is crucial in preventing oxidative stress, which is implicated in various age-related diseases such as Alzheimer's and cardiovascular disorders. The antioxidant activity of 3-epi-dihydroscandenolide has been compared to that of well-known antioxidants like vitamin C and green tea polyphenols, with favorable results.

In addition to its antioxidant effects, 3-epi-dihydroscandenolide has shown potential in the realm of anti-inflammatory therapy. Inflammation is a key factor in chronic diseases such as arthritis, diabetes, and cancer. Experimental models have revealed that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 3-epi-dihydroscandenolide could serve as a natural alternative to synthetic anti-inflammatory drugs, which often come with adverse side effects.

The biological activity of 3-epi-dihydroscandenolide is not limited to antioxidants and anti-inflammatories; it also demonstrates anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism behind this activity appears to involve the modulation of key signaling pathways such as the MAPK/ERK pathway and the regulation of pro-apoptotic proteins like Bax and Bcl-2. These results underscore the need for further investigation into the use of 3-epi-dihydroscandenolide as a chemotherapeutic agent.

The isolation and characterization of 3-epi-dihydroscandenolide from *Scandentia rubra* have been optimized using advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods have enabled researchers to achieve high purity levels of the compound, which is essential for both analytical studies and preclinical trials. The structural elucidation of 3-epi-dihydroscandenolide has revealed a unique arrangement of carbonyl groups and epoxide rings, which are critical for its bioactivity.

From an ecological perspective, the sustainable extraction of 3-epi-dihydroscandenolide from *Scandentia rubra* is a topic of growing interest. Efforts are being made to develop eco-friendly extraction methods that minimize environmental impact while maximizing yield. Techniques such as supercritical fluid extraction (SFE) and ultrasound-assisted extraction (UAE) are being explored as viable alternatives to traditional solvent-based methods.

In conclusion, 3-Epi-Dihydroscandenolide (CAS No. 1137951-08-6) represents a valuable natural product with diverse biological activities. Its potential applications span across healthcare, cosmetics, and food industries, making it a subject of intense research interest. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic efficacy, 3-epi-dihydroscandenolide stands poised to make significant contributions to modern medicine.